![molecular formula C18H15N3O5 B1240553 4-Methoxybenzoic acid [2-oxo-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)amino]ethyl] ester](/img/structure/B1240553.png)
4-Methoxybenzoic acid [2-oxo-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)amino]ethyl] ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methoxybenzoic acid [2-oxo-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)amino]ethyl] ester is a methoxybenzoic acid.
Scientific Research Applications
Antimicrobial Activities
- A study by Bektaş et al. (2007) described the synthesis of derivatives including 4-methoxybenzaldehyde, which showed good to moderate antimicrobial activities against various test microorganisms (Bektaş et al., 2007).
Cytotoxic Evaluation
- Adimule et al. (2014) synthesized novel derivatives of 1,3,4-oxadiazoles, which included a focus on anticancer properties. Some of these compounds showed moderate cytotoxicity against certain cell lines (Adimule et al., 2014).
Chelating Properties
- Research by Varde and Acharya (2017) focused on the chelating properties of transition metal chelates derived from benzofuran-1,3,4-oxadiazole combined molecules, indicating potential applications in this area (Varde & Acharya, 2017).
X-ray Powder Diffraction Data
- Wang et al. (2017) provided X-ray powder diffraction data for a related compound, highlighting its significance as an intermediate in the synthesis of medical applications (Wang et al., 2017).
Antibacterial Activity
- Tomma et al. (2019) synthesized novel Schiff S-Bases compounds containing oxadiazole rings and tested their antibacterial activities, finding significant activity against certain bacteria strains (Tomma et al., 2019).
Synthesis and Reactions
- The synthesis and reactions of related compounds have been explored in studies, such as the work by Yu (2008) and Beck et al. (1988), which detail the chemical synthesis processes and potential applications of these compounds in various fields (Yu, 2008); (Beck et al., 1988).
Insecticidal Activity
- Mohan et al. (2004) synthesized 1,3,4-oxadiazole derivatives showing low insecticidal activity against crop pests, suggesting potential use in agricultural pest control (Mohan et al., 2004).
Anticancer Evaluation
- Bekircan et al. (2008) conducted a study on the synthesis and anticancer evaluation of 4-Amino-3- (p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives, indicating their potential in cancer research (Bekircan et al., 2008).
Properties
Molecular Formula |
C18H15N3O5 |
---|---|
Molecular Weight |
353.3 g/mol |
IUPAC Name |
[2-oxo-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)amino]ethyl] 4-methoxybenzoate |
InChI |
InChI=1S/C18H15N3O5/c1-24-14-9-7-13(8-10-14)17(23)25-11-15(22)19-18-21-20-16(26-18)12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,19,21,22) |
InChI Key |
AYKQKPBFFIQBFJ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)OCC(=O)NC2=NN=C(O2)C3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.